Cas no 69975-12-8 (2(1H)-Pyrimidinone,1-[(1R,2S,3R,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-4-(dimethylamino)-,rel-)

• Product Name: 2(1H)-Pyrimidinone,1-[(1R,2S,3R,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-4-(dimethylamino)-,rel-
• CAS No: 69975-12-8
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• CID: 520211
• PubChem ID: 322160
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,1-[(1R,2S,3R,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-4-(dimethylamino)-,rel- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,1-[(1R,2S,3R,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-4-(dimethylamino)-,rel-
• 1-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-4-(dimethylamino)pyrimidin-2-one
• AC1L85UE
• NSC278184
• DTXSID10313895
• 69975-12-8
• SCHEMBL11496121
• NSC-278184

• Inchi： 1S/C12H19N3O4/c1-14(2)9-3-4-15(12(19)13-9)8-5-7(6-16)10(17)11(8)18/h3-4,7-8,10-11,16-18H,5-6H2,1-2H3
• InChI Key： AIEKCYPTHKCGRG-UHFFFAOYSA-N
• SMILES： OC1C(C(CC1CO)N1C(N=C(C=C1)N(C)C)=O)O

Computed Properties

• Exact Mass: 269.13767
• Monoisotopic Mass: 269.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.9
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 444.7°C at 760 mmHg
• Flash Point: 222.8°C
• Refractive Index: 1.652
• PSA: 96.6
• LogP: -1.41560